Cas no 6315-32-8 (1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-)
6315-32-8 structure
Product Name:1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-
1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-
- 1-methyl-4-phenylazepane-4-carbonitrile
- 1-methyl-4-phenylperhydroazepine-4-carbonitrile
- 1-Methyl-4-phenyl-4-azepanecarbonitrile
- 1-Methyl-4-phenyl-hexahydro-azepin-4-carbonitril
- 1-methyl-4-phenyl-hexahydro-azepine-4-carbonitrile
- AC1L3ULR
- AC1Q4RMH
- AR-1C4626
- CTK5B7817
- EINECS 228-645-5
- NSC21246
- 6315-32-8
- Hexahydro-1-methyl-4-phenyl-1H-azepine-4-carbonitrile
- NSC-21246
- 1H-Azepine-4-carbonitrile, hexahydro-1-methyl-4-phenyl-
- 1-methyl-4-phenyl-azepane-4-carbonitrile
- NS00044216
- NSC 21246
- DTXSID701213356
-
- Inchi: 1S/C14H18N2/c1-16-10-5-8-14(12-15,9-11-16)13-6-3-2-4-7-13/h2-4,6-7H,5,8-11H2,1H3
- InChI Key: OSTBUYKRALHHBD-UHFFFAOYSA-N
- SMILES: N1(C)CCCC(C#N)(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 214.14714
- Monoisotopic Mass: 214.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Density: 1.05
- Boiling Point: 349.1°C at 760 mmHg
- Flash Point: 147.4°C
- Refractive Index: 1.557
- PSA: 27.03
- LogP: 2.50158
1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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